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Compound of Interest

Compound Name: RWJ-445167

Cat. No.: B1252543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the investigational dual inhibitor RWJ-445167
against established direct thrombin inhibitors (DTIs). The information presented is based on

available preclinical data to assist researchers and drug development professionals in

understanding the pharmacological profiles of these anticoagulant agents.

Executive Summary
RWJ-445167 is a potent, dual inhibitor targeting both thrombin (Factor IIa) and Factor Xa, key

enzymes in the coagulation cascade. This dual mechanism of action distinguishes it from direct

thrombin inhibitors (DTIs) such as bivalirudin, argatroban, and dabigatran, which exhibit high

selectivity for thrombin. While RWJ-445167 showed promise in preclinical studies, its

development was hampered by low oral bioavailability in humans. In contrast, several DTIs

have been successfully developed and are used clinically. This guide will delve into a

quantitative comparison of their inhibitory profiles and effects on standard coagulation assays.

Data Presentation: Inhibitory Potency and
Selectivity
The following table summarizes the in vitro inhibitory potency (Ki) of RWJ-445167 and

representative direct thrombin inhibitors against their target enzymes.
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Compound Target(s)
Thrombin
(Factor IIa) Ki
(nM)

Factor Xa Ki
(nM)

Selectivity
(FXa Ki / FIIa
Ki)

RWJ-445167
Thrombin &

Factor Xa
4.0[1] 230[1] 57.5

Dabigatran Thrombin 4.5[2][3]
> 3,150 (>700-

fold selective)[4]
> 700

Argatroban Thrombin 19 - 40[2]
Little to no

effect[5]

Highly Selective

for Thrombin

Bivalirudin Thrombin
Intermediate

affinity

Not a primary

target

Highly Selective

for Thrombin

Note: A lower Ki value indicates higher binding affinity and greater inhibitory potency.

Coagulation Assay Profiles
The anticoagulant activity of these compounds is routinely assessed using standard clotting

assays such as the activated partial thromboplastin time (aPTT) and the prothrombin time (PT).

Compound Effect on aPTT Effect on PT

RWJ-445167
Prolongs aPTT (data from

preclinical models)

Prolongs PT (data from

preclinical models)

Dabigatran
Concentration-dependent

prolongation[6][7]

Less sensitive, minimal

prolongation at therapeutic

concentrations[7][8]

Argatroban

Concentration-dependent

prolongation, used for

therapeutic monitoring[5][9]

Prolongs PT, dependent on

reagent[5]

Bivalirudin
Concentration-dependent

prolongation[10]
Prolongs PT[10]
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Signaling Pathways and Mechanisms of Action
The following diagrams illustrate the points of intervention for RWJ-445167 and direct thrombin

inhibitors within the coagulation cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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